
Chemical Properties & Solubility of Usaramine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Usaramine

CAS No.: 15503-87-4

Cat. No.: S627611

Get Quote

Usaramine (CAS 15503-87-4) is a pyrrolizidine alkaloid isolated from plants like Senecio species and

Crolatalaria pallida [1] [2] [3]. It's noted for its hepatotoxic potential and has also demonstrated interesting

biological activity, specifically the ability to reduce Staphylococcus epidermidis biofilm formation by over

50% without killing the bacteria [1] [2] [3].

Basic Chemical Properties

Property Specification

CAS Number 15503-87-4 [1]

Molecular Formula C₁₈H₂₅NO₆ [1]

Molecular Weight 351.39-351.40 g/mol [1]

Appearance White to off-white powder [1] [3]

Purity Available at ≥98% to ≥99% [2] [4] [5]

Storage Desiccate at -20°C (for powder); solutions have shorter stability [1] [2]

Solubility Data and Stock Solution Preparation The following table summarizes the key data for

preparing a concentrated stock solution.
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Property Specification / Recommendation

Recommended Solvent DMSO [3] [6] [7]

Solubility in DMSO ~100 mg/mL (approx. 284.6 mM) [3] [6]

Typical Stock
Concentration

25 mg/mL (in DMSO) [3]

Preparation Note May require warming to 37°C and sonication to achieve full solubility [1]
[7]

Detailed Protocol for Stock Solution Preparation

Here is a step-by-step protocol for preparing a 25 mg/mL stock solution of Usaramine in DMSO.

Materials & Equipment

Usaramine powder
Anhydrous DMSO (newly opened and high-quality is recommended)

A glass vial or microcentrifuge tube
Analytical balance

Sonicator
Micropipettes

Procedure

Weighing: Bring the Usaramine vial to room temperature before opening to prevent condensation
[1]. Accurately weigh the desired mass of Usaramine powder (e.g., 5 mg for 200 µL of a 25 mg/mL

solution).
Dissolution: Transfer the powder to a suitable vial. Add the calculated volume of anhydrous DMSO

to achieve the final concentration (e.g., 200 µL of DMSO for 5 mg of powder).
Aid Dissolution: Cap the vial and vortex the mixture briefly. To ensure complete dissolution, warm

the tube at 37°C and sonicate it for a short period [1] [7].
Aliquoting: Once a clear solution is obtained, aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.
Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for longer-term

storage (up to six months) [2] [3]. Storing the solution under an inert atmosphere (e.g., nitrogen) in a
sealed container is recommended to protect it from moisture and light [2] [6].
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Critical Considerations for Handling & Safety

Toxicity Warning: Usaramine is a hepatotoxic pyrrolizidine alkaloid and should be handled with care
[1] [4]. Personal protective equipment (PPE) including gloves and lab coats must be worn.

Solvent Impact: Hygroscopic DMSO can significantly impact solubility; always use a freshly opened
container for stock solution preparation [3].

Solution Stability: While the powdered compound is stable for years at -20°C, solutions are less
stable. It is recommended to prepare and use the stock solution on the same day. If necessary, stored

aliquots should be gently warmed and vortexed before use [1].

Molarity & Dilution Calculator

Use the following formulas to calculate mass and dilution ratios. The molecular weight of Usaramine is

351.39 g/mol.

Mass Calculation for a Specific Molarity Mass (mg) = Desired Molarity (mM) × Desired Volume (L) ×

Molecular Weight (g/mol) Example: To make 10 mL of a 50 mM solution: 0.05 M × 0.01 L × 351.39 g/mol =

175.7 mg

Dilution Calculator The standard dilution formula is C₁V₁ = C₂V₂. Example: To find out how much of a 25

mg/mL stock solution (C₁) is needed to make 1 mL of a 0.5 mg/mL working solution (C₂): (25 mg/mL) × V₁

= (0.5 mg/mL) × (1 mL) → V₁ = 20 µL

Experimental Workflow

The diagram below outlines the logical workflow for preparing and using Usaramine stock solutions in an

experimental setting.
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Important Gaps and Limitations

A significant limitation is that the search results do not contain detailed experimental protocols for using

Usaramine in specific biological assays, such as the cited antibiofilm activity. The information is primarily

confined to the compound's physicochemical properties and stock solution preparation.

For conducting experiments, you would need to consult primary scientific literature for:

Detailed antibiofilm assay protocols (e.g., incubation times, bacterial strains, media).
Cell culture treatment procedures and exposure times for cytotoxicity studies.

Pharmacokinetic study designs, as these are complex and specialized [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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